Cas no 61794-51-2 (2-Propyn-1-ol, 3-(2,3,5,6-tetrafluorophenyl)-)

• Product Name: 2-Propyn-1-ol, 3-(2,3,5,6-tetrafluorophenyl)-
• CAS No: 61794-51-2
• MF: C₉H₄F₄O
• MW: 204.121076583862
• CID: 466062
• PubChem ID: 20546826
• Update Time: 2025-04-19

2-Propyn-1-ol, 3-(2,3,5,6-tetrafluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol, 3-(2,3,5,6-tetrafluorophenyl)-
• 3-(2,3,5,6-tetrafluorophenyl)prop-2-yn-1-ol
• 61794-51-2
• DTXSID00608560
• SCHEMBL11217985

• Inchi： 1S/C9H4F4O/c10-6-4-7(11)9(13)5(8(6)12)2-1-3-14/h4,14H,3H2
• InChI Key： GDNIDSSJBDXGLW-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C#CCO)F)F)F

Computed Properties

• Exact Mass: 204.01982
• Monoisotopic Mass: 204.01982740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes